Cas no 1806768-48-8 (2-(Difluoromethyl)-4-fluoro-5-methoxypyridine)

• Product Name: 2-(Difluoromethyl)-4-fluoro-5-methoxypyridine
• CAS No: 1806768-48-8
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 4922603
• Update Time: 2025-06-12

2-(Difluoromethyl)-4-fluoro-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-5-methoxypyridine

• Inchi： 1S/C7H6F3NO/c1-12-6-3-11-5(7(9)10)2-4(6)8/h2-3,7H,1H3
• InChI Key： FXXDOYHPYNQMCS-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)F)=NC=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1.6
• Topological Polar Surface Area: 22.1

Additional information on 2-(Difluoromethyl)-4-fluoro-5-methoxypyridine

Introduction to 2-(Difluoromethyl)-4-fluoro-5-methoxypyridine (CAS No. 1806768-48-8) and Its Applications in Modern Chemical Biology

2-(Difluoromethyl)-4-fluoro-5-methoxypyridine, identified by the chemical identifier CAS No. 1806768-48-8, is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its difluoromethyl, fluoro, and methoxy substituents, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel bioactive molecules.

The difluoromethyl group, in particular, is a key structural feature that enhances the metabolic stability and binding affinity of drug candidates. Its presence in 2-(Difluoromethyl)-4-fluoro-5-methoxypyridine contributes to the compound's ability to interact effectively with biological targets, making it a promising candidate for further exploration in medicinal chemistry. Recent studies have highlighted the role of fluorinated pyridines in the design of small-molecule inhibitors, where their electron-withdrawing properties can modulate receptor binding and improve pharmacokinetic profiles.

Moreover, the fluoro and methoxy substituents in this compound contribute to its versatility as a building block in synthetic chemistry. The fluoro group, known for its ability to enhance lipophilicity and metabolic stability, is particularly useful in drug design. In contrast, the methoxy group provides a hydrophilic moiety that can influence solubility and bioavailability. Together, these functional groups create a balanced profile that is conducive to developing compounds with improved pharmacological properties.

Recent advancements in computational chemistry have further elucidated the potential of 2-(Difluoromethyl)-4-fluoro-5-methoxypyridine as a pharmacophore. Molecular modeling studies suggest that this compound can effectively interact with various biological targets, including enzymes and receptors involved in critical cellular pathways. For instance, its structure resembles known scaffolds of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. The ability to predict such interactions computationally accelerates the drug discovery process, making compounds like 2-(Difluoromethyl)-4-fluoro-5-methoxypyridine highly sought after in academic and industrial research settings.

In addition to its structural advantages, 2-(Difluoromethyl)-4-fluoro-5-methoxypyridine has been explored in various therapeutic contexts. Researchers have leveraged its chemical properties to develop novel inhibitors targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases. For example, studies have demonstrated its potential as a precursor for compounds that inhibit specific kinases implicated in tumor growth. The fluorinated pyridine core allows for fine-tuning of electronic and steric properties, enabling the design of molecules with high selectivity and potency.

The synthesis of 2-(Difluoromethyl)-4-fluoro-5-methoxypyridine also represents an interesting challenge for synthetic chemists. The introduction of multiple fluorinated groups requires precise control over reaction conditions to ensure high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and photoredox catalysis, have been employed to construct the desired framework efficiently. These techniques not only improve synthetic efficiency but also open new avenues for modifying the structure of fluorinated pyridines.

One notable application of 2-(Difluoromethyl)-4-fluoro-5-methoxypyridine is in the development of probes for biochemical assays. Its unique spectral properties make it an excellent candidate for fluorescence-based detection methods, allowing researchers to study biological processes at the molecular level. Such probes are invaluable tools in understanding complex cellular mechanisms and identifying new therapeutic targets.

The growing interest in fluorinated heterocycles has also spurred innovation in green chemistry approaches for their synthesis. Efforts are underway to develop more sustainable methods that minimize waste and reduce energy consumption. For instance, catalytic processes using earth-abundant metals are being explored as alternatives to traditional halogenation techniques. These advancements align with global initiatives to promote environmentally responsible chemical manufacturing.

Looking ahead, the future prospects for 2-(Difluoromethyl)-4-fluoro-5-methoxypyridine are promising. As our understanding of biological systems continues to evolve, so too will our ability to harness its potential for drug discovery. Collaborative efforts between chemists, biologists, and computer scientists will be essential in translating laboratory findings into clinical applications. The continued development of innovative synthetic strategies will further enhance accessibility to this valuable compound.

In conclusion,2-(Difluoromethyl)-4-fluoro-5-methoxypyridine (CAS No. 1806768-48-8) stands as a testament to the power of fluorinated pyridines as versatile scaffolds in chemical biology and pharmaceutical research. Its unique structural features,difluoromethyl, fluoro, and methoxy substituents,make it an indispensable tool for developing novel bioactive molecules with improved pharmacological profiles. As research progresses,this compound will undoubtedly play a pivotal role in addressing some of today's most pressing medical challenges.